Cas no 52985-33-8 (2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid)

• Product Name: 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid
• CAS No: 52985-33-8
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• CID: 376396
• Update Time: 2024-01-29

2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
• 2-Propenoic acid polymer with 2,2,-[(1-methylethylidene)bis(4,1-phenyleneoxymethylene)]bis(oxirane)
• prop-2-enoic acid
• 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid

• Inchi： 1S/C21H24O4/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20/h3-10,19-20H,11-14H2,1-2H3
• InChI Key： LCFVJGUPQDGYKZ-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=C(C(C2=CC=C(OCC3CO3)C=C2)(C)C)C=C1

Computed Properties

• Exact Mass: 412.18864
• Monoisotopic Mass: 412.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 487°Cat760mmHg
• Flash Point: 148.5°C
• PSA: 80.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes